1-Fluoro-2,4-dinitrobenzene
1-Fluoro-2,4-dinitrobenzene
1-fluoro-2,4-dinitrobenzene is the organofluorine compound that is benzene with a fluoro substituent at the 1-position and two nitro substituents in the 2- and 4-positions. It has a role as an agrochemical, a protein-sequencing agent, an EC 2.7.3.2 (creatine kinase) inhibitor, an allergen, a chromatographic reagent and a spectrophotometric reagent. It is a C-nitro compound and an organofluorine compound.
Dinitrofluorobenzene is an aromatic hydrocarbon composed of a benzene ring linked to two nitro groups and one fluoride group that is used for N-terminal amino acid sequencing by the Sanger method. In vitro, dinitrofluorobenzene (DNFB) reacts with the amine group in amino acids to produce dinitrophenyl (DNP)-amino acids. Then the sample is subjected to acid hydrolysis. Under these conditions, the peptide bonds are broken but the DNP-amino acid bonds remain intact. The DNP-amino acids can be recovered and their identities can be determined through the use of various chromatography techniques. This reagent can also be used to distinguish the reduced and oxidized forms of glutathione and cysteine.
2,4-dinitrofluorobenzene appears as clear yellow crystals or yellow crystalline solid. (NTP, 1992)
Dinitrofluorobenzene is an aromatic hydrocarbon composed of a benzene ring linked to two nitro groups and one fluoride group that is used for N-terminal amino acid sequencing by the Sanger method. In vitro, dinitrofluorobenzene (DNFB) reacts with the amine group in amino acids to produce dinitrophenyl (DNP)-amino acids. Then the sample is subjected to acid hydrolysis. Under these conditions, the peptide bonds are broken but the DNP-amino acid bonds remain intact. The DNP-amino acids can be recovered and their identities can be determined through the use of various chromatography techniques. This reagent can also be used to distinguish the reduced and oxidized forms of glutathione and cysteine.
2,4-dinitrofluorobenzene appears as clear yellow crystals or yellow crystalline solid. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
70-34-8
VCID:
VC0121222
InChI:
InChI=1S/C6H3FN2O4/c7-5-2-1-4(8(10)11)3-6(5)9(12)13/h1-3H
SMILES:
C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])F
Molecular Formula:
C6H3FN2O4
Molecular Weight:
186.1 g/mol
1-Fluoro-2,4-dinitrobenzene
CAS No.: 70-34-8
Reference Standards
VCID: VC0121222
Molecular Formula: C6H3FN2O4
Molecular Weight: 186.1 g/mol
| CAS No. | 70-34-8 |
|---|---|
| Product Name | 1-Fluoro-2,4-dinitrobenzene |
| Molecular Formula | C6H3FN2O4 |
| Molecular Weight | 186.1 g/mol |
| IUPAC Name | 1-fluoro-2,4-dinitrobenzene |
| Standard InChI | InChI=1S/C6H3FN2O4/c7-5-2-1-4(8(10)11)3-6(5)9(12)13/h1-3H |
| Standard InChIKey | LOTKRQAVGJMPNV-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])F |
| Canonical SMILES | C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])F |
| Boiling Point | 565 °F at 760 mm Hg ; 352° F at 25 mm Hg ; 271° F at 2 mm Hg (NTP, 1992) 296.0 °C 296 °C |
| Colorform | Pale yellow crystals from ethe |
| Density | 1.482 at 68 °F (NTP, 1992) |
| Flash Point | greater than 235 °F (NTP, 1992) |
| Melting Point | 81.5 to 86.0 °F (NTP, 1992) 25.8 °C |
| Physical Description | 2,4-dinitrofluorobenzene appears as clear yellow crystals or yellow crystalline solid. (NTP, 1992) |
| Description | 1-fluoro-2,4-dinitrobenzene is the organofluorine compound that is benzene with a fluoro substituent at the 1-position and two nitro substituents in the 2- and 4-positions. It has a role as an agrochemical, a protein-sequencing agent, an EC 2.7.3.2 (creatine kinase) inhibitor, an allergen, a chromatographic reagent and a spectrophotometric reagent. It is a C-nitro compound and an organofluorine compound. Dinitrofluorobenzene is an aromatic hydrocarbon composed of a benzene ring linked to two nitro groups and one fluoride group that is used for N-terminal amino acid sequencing by the Sanger method. In vitro, dinitrofluorobenzene (DNFB) reacts with the amine group in amino acids to produce dinitrophenyl (DNP)-amino acids. Then the sample is subjected to acid hydrolysis. Under these conditions, the peptide bonds are broken but the DNP-amino acid bonds remain intact. The DNP-amino acids can be recovered and their identities can be determined through the use of various chromatography techniques. This reagent can also be used to distinguish the reduced and oxidized forms of glutathione and cysteine. 2,4-dinitrofluorobenzene appears as clear yellow crystals or yellow crystalline solid. (NTP, 1992) |
| Solubility | 0.1 to 1.0 mg/mL at 67.5° F (NTP, 1992) 0.00 M Soluble in benzene, ether, propylene glycol Soluble in ethanol; slightly soluble in chloroform In water, 400 mg/L at 25 °C |
| Synonyms | 1-Fluoro-2,4-dinitrobenzene; 2,4-Dinitrobenzene fluoride; 4-Fluoro-1,3-dinitrobenzene; DFB; DNFB; FDNB; Fluorodinitrobenzene; NSC 33519; |
| Vapor Pressure | 0.00237 mm Hg at 25 °C (est) |
| PubChem Compound | 6264 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume